Cas no 929828-30-8 (1'-Propyl-3,5,6,7-tetrahydrospiroimidazo4,5-c-pyridine-4,4'-piperidine)

• Product Name: 1'-Propyl-3,5,6,7-tetrahydrospiroimidazo4,5-c-pyridine-4,4'-piperidine
• CAS No: 929828-30-8
• MF: C₁₃H₂₂N₄
• MW: 234.340582370758
• MDL: MFCD09749785
• CID: 4720225
• PubChem ID: 16394971
• Update Time: 2025-11-02

1'-Propyl-3,5,6,7-tetrahydrospiroimidazo4,5-c-pyridine-4,4'-piperidine Chemical and Physical Properties

Names and Identifiers

• 1'-propyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]
• 1'-Propyl-3,5,6,7-tetrahydrospiro[imidazo[4,5-c]-pyridine-4,4'-piperidine]
• HMS3468J16
• STK801596
• BBL010417
• spiro[4H-imidazo[4,5-c]pyridine-4,4'-piperidine], 3,5,6,7-tetrahydro-1'-propyl-
• AKOS004938989
• NS-03132
• CS-0237696
• MFCD09749785
• 929828-30-8
• ALBB-015897
• EN300-186507
• 1'-propylspiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,4'-piperidine]
• 1'-Propyl-3,5,6,7-tetrahydrospiroimidazo4,5-c-pyridine-4,4'-piperidine

• MDL： MFCD09749785
• Inchi： 1S/C13H22N4/c1-2-7-17-8-4-13(5-9-17)12-11(3-6-16-13)14-10-15-12/h10,16H,2-9H2,1H3,(H,14,15)
• InChI Key： ADQXPGUBBIISIK-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC2(C3=C(CCN2)NC=N3)CC1

Computed Properties

• Exact Mass: 234.18444672g/mol
• Monoisotopic Mass: 234.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1'-Propyl-3,5,6,7-tetrahydrospiroimidazo4,5-c-pyridine-4,4'-piperidine

Exploring the Versatile Applications of 1'-Propyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine (CAS No. 929828-30-8)

The compound 1'-Propyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine (CAS No. 929828-30-8) is a unique and highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic compound combines the structural features of imidazopyridine and piperidine, making it a valuable scaffold for drug discovery and development. Its molecular structure is characterized by a spiro junction, which imparts rigidity and conformational stability, properties that are highly sought after in the design of bioactive molecules.

One of the most intriguing aspects of 1'-Propyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine is its potential role in targeting central nervous system (CNS) disorders. Researchers have explored its interactions with various neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. The propyl substituent on the piperidine ring enhances the compound's lipophilicity, which is crucial for crossing the blood-brain barrier—a key consideration in CNS drug design. This property aligns with current trends in neuroscience research, where there is a growing demand for novel compounds that can address unmet medical needs in conditions like depression, anxiety, and neurodegenerative diseases.

In addition to its CNS applications, 1'-Propyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine has shown promise in the field of cancer research. The compound's ability to modulate specific enzymatic pathways has made it a candidate for investigating new anti-cancer therapies. For instance, its spirocyclic framework may interact with kinases or other signaling proteins that play a role in tumor growth and proliferation. This aligns with the increasing focus on targeted cancer therapies, which aim to minimize side effects while maximizing efficacy—a hot topic in oncology research today.

The synthesis of 1'-Propyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine involves a series of carefully optimized steps to ensure high yield and purity. Key intermediates in the synthesis include imidazo[4,5-c]pyridine derivatives and N-propylpiperidine, which are coupled under controlled conditions to form the spirocyclic core. The process highlights the importance of green chemistry principles, such as minimizing waste and using environmentally friendly solvents—a trend that resonates with the pharmaceutical industry's push toward sustainability.

From a market perspective, the demand for specialized compounds like 1'-Propyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine is on the rise, driven by advancements in drug discovery and personalized medicine. Pharmaceutical companies and research institutions are increasingly seeking innovative chemical entities to expand their pipelines, and this compound's unique structure positions it as a valuable asset. Moreover, the growing interest in AI-driven drug discovery has further amplified the need for such compounds, as they serve as critical building blocks in virtual screening and molecular modeling.

Another area where 1'-Propyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine is gaining traction is in the study of metabolic disorders. Preliminary research suggests that its spirocyclic framework may influence metabolic pathways, making it a potential candidate for treating conditions like diabetes and obesity. This is particularly relevant given the global rise in metabolic diseases and the urgent need for new therapeutic options. The compound's versatility underscores its potential to address multiple health challenges, a quality that is highly prized in modern drug development.

In summary, 1'-Propyl-3,5,6,7-tetrahydrospiroimidazo[4,5-c]pyridine-4,4'-piperidine (CAS No. 929828-30-8) is a multifaceted compound with broad applications in medicinal chemistry. Its unique spirocyclic architecture, combined with its potential to target CNS disorders, cancer, and metabolic diseases, makes it a standout molecule in the realm of pharmaceutical research. As the industry continues to evolve, driven by trends like AI-driven discovery and green chemistry, this compound is poised to play a pivotal role in shaping the future of drug development.